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Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the use of long-chain adipate
esters as phase change materials (PCMs) for thermal energy storage (TES) applications. The
document includes detailed protocols for the synthesis and characterization of these materials,
as well as a summary of their key thermal properties.

Introduction to Long-Chain Adipates in Thermal
Energy Storage

Long-chain adipates, which are diesters of adipic acid and long-chain alcohols, are emerging
as a promising class of organic PCMs. Their chemical structure, characterized by a central
adipic acid core and two long alkyl chains, imparts desirable properties for latent heat storage.
These materials undergo a solid-liquid phase transition over a specific temperature range,
absorbing and releasing significant amounts of thermal energy in the process. This
characteristic makes them suitable for a variety of TES applications, including passive
temperature regulation in buildings, thermal management of electronics, and in the transport of
temperature-sensitive goods.

Advantages of long-chain adipates as PCMs include a high latent heat of fusion, tunable
melting temperatures based on the alkyl chain length, good thermal and chemical stability, and
low vapor pressure.
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Data Presentation: Thermal Properties of Long-
Chain Adipates

The thermal properties of long-chain adipates are critical for their application as PCMs. The
melting temperature determines the operating range of the TES system, while the latent heat of
fusion dictates the energy storage capacity. The following table summarizes the key thermal
properties of various long-chain dialkyl adipates.

Melting
] o Molecular Latent Heat of
Adipate Ester Abbreviation Temperature .
Formula Fusion (J/g)
(°C)
Diethyl Adipate DEA C10H1804 -20.9 102.8[1]
Dibutyl Adipate DBA C14H2604 -22.3 131.7[1]
Dioctyl Adipate DOA C22H4204
Ditetradecyl
) DTA C34H6604 44 142.4
Adipate
Dioctadecyl
) DOA C42H8204 60 186.2
Adipate

Experimental Protocols
Protocol 1: Synthesis of Long-Chain Adipates via Direct
Esterification

This protocol describes the synthesis of long-chain adipates from adipic acid and a long-chain
alcohol.

Materials:
» Adipic acid

e Long-chain alcohol (e.g., 1-octanol, 1-decanol, 1-dodecanol, 1-tetradecanol, 1-hexadecanol,
1-octadecanol)
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o Catalyst (e.g., p-toluenesulfonic acid, tetrabutyl titanate)

o Toluene (for azeotropic removal of water)

e 5% Sodium carbonate solution

e Deionized water

e Anhydrous sodium sulfate

e Activated carbon

Equipment:

o Three-necked round-bottom flask

o Reflux condenser

e Dean-Stark trap

o Magnetic stirrer with heating mantle

e Separatory funnel

« Rotary evaporator

e Vacuum filtration apparatus

Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,
reflux condenser, and a Dean-Stark trap, add adipic acid and the corresponding long-chain
alcohol in a molar ratio of 1:2.5. Add toluene to the flask.

o Catalyst Addition: Add the catalyst (e.g., 0.8% - 1.2% of the total reactant mass of a
composite tetrabutyl titanate and p-toluenesulfonic acid catalyst).

« Esterification: Heat the reaction mixture to 120-130°C with vigorous stirring. Water produced
during the reaction will be azeotropically removed and collected in the Dean-Stark trap.
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Continue the reaction at this temperature for approximately 1.5 hours to remove about 85%
of the theoretical water.

o High-Temperature Esterification: Increase the temperature to 160-170°C and maintain for
approximately 3 hours, continuously removing water. Monitor the reaction progress by
checking the acid value. The reaction is considered complete when the acid value is less
than 2 mg KOH/g.

 Purification:
o Cool the reaction mixture to room temperature.

o Wash the crude ester twice with a 5% sodium carbonate solution to neutralize any
remaining acid catalyst.

o Wash with deionized water until the aqueous layer is neutral.

o Dry the organic layer over anhydrous sodium sulfate.

o Decolorize the solution by adding activated carbon and stirring for 30 minutes.
o Filter the mixture to remove the activated carbon and sodium sulfate.

o Remove the toluene and any excess alcohol by vacuum distillation. The final product, the
long-chain adipate, will be a waxy solid or a viscous liquid at room temperature depending
on the chain length.

Protocol 2: Characterization of Thermal Properties using
Differential Scanning Calorimetry (DSC)

This protocol outlines the procedure for determining the melting temperature and latent heat of
fusion of long-chain adipates.

Equipment:
 Differential Scanning Calorimeter (DSC)

e Hermetic aluminum pans and lids
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o Crimper for sealing pans
Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of the synthesized long-chain adipate into a
hermetic aluminum pan. Seal the pan using a crimper. Prepare an empty sealed pan to be
used as a reference.

e DSC Analysis:

[¢]

Place the sample and reference pans into the DSC cell.
o Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

o Equilibrate the sample at a temperature well below the expected melting point (e.qg.,
-50°C).

o Heat the sample at a constant rate (e.g., 10°C/min) to a temperature well above the
melting point (e.g., 100°C).

o Hold the sample at this temperature for a few minutes to ensure complete melting and to
erase any previous thermal history.

o Cool the sample back to the initial temperature at the same rate.
o Perform a second heating and cooling cycle under the same conditions.
o Data Analysis:

o The melting temperature (Tm) is determined as the peak temperature of the endothermic
melting peak from the second heating scan.

o The latent heat of fusion (AHm) is calculated by integrating the area of the melting peak.

Protocol 3: Evaluation of Thermal Stability using
Thermogravimetric Analysis (TGA)

This protocol describes the method to assess the thermal stability of long-chain adipates.
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Equipment:

e Thermogravimetric Analyzer (TGA)

e Sample pans (e.g., alumina or platinum)
Procedure:

o Sample Preparation: Place 5-10 mg of the synthesized long-chain adipate into a TGA sample
pan.

o TGA Analysis:
o Place the sample pan in the TGA furnace.
o Purge the furnace with an inert atmosphere (e.g., nitrogen) at a constant flow rate.

o Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a
constant heating rate (e.g., 10°C/min).

o Data Analysis:
o Record the weight loss of the sample as a function of temperature.

o The onset temperature of decomposition is determined as the temperature at which a
significant weight loss begins. This indicates the upper limit of the material's thermal
stability.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15466299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Reactants

Adipic Acid Reaction Purification Final Product
Direct Esterification Crude Product | Washing 3 P e I Purified Product A "
D -
(with Catalyst and Toluene) | (Neutralization) Drying Decolorization Vacuum I Long-Chain Adipate PCM
Long-Chain Alcohol

Click to download full resolution via product page

Caption: Synthesis workflow for long-chain adipates.
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Caption: Characterization workflow for long-chain adipates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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